![molecular formula C21H25FN2O3 B4441432 1-[2-(2-fluorophenoxy)butanoyl]-4-(2-methoxyphenyl)piperazine](/img/structure/B4441432.png)
1-[2-(2-fluorophenoxy)butanoyl]-4-(2-methoxyphenyl)piperazine
Overview
Description
1-[2-(2-fluorophenoxy)butanoyl]-4-(2-methoxyphenyl)piperazine, also known as FUBP, is a synthetic compound that belongs to the class of piperazine derivatives. It has gained significant interest in scientific research due to its potential therapeutic applications.
Mechanism of Action
1-[2-(2-fluorophenoxy)butanoyl]-4-(2-methoxyphenyl)piperazine acts as a partial agonist at the 5-HT1A receptor subtype, which is involved in the regulation of mood, anxiety, and stress. It also exhibits moderate affinity for the dopamine D2 receptor subtype. The exact mechanism of action of this compound is still under investigation, but it is believed to modulate the activity of these receptors, leading to changes in neurotransmitter release and synaptic plasticity.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase serotonin and dopamine levels in the prefrontal cortex, which is involved in cognitive and emotional processing. It also increases the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress responses.
Advantages and Limitations for Lab Experiments
1-[2-(2-fluorophenoxy)butanoyl]-4-(2-methoxyphenyl)piperazine has several advantages for lab experiments. It is relatively easy to synthesize and has good solubility in common organic solvents. It also exhibits good stability under normal laboratory conditions. However, it has some limitations, such as its low potency and selectivity for the 5-HT1A receptor subtype, which may require higher doses for in vivo studies.
Future Directions
There are several potential future directions for the study of 1-[2-(2-fluorophenoxy)butanoyl]-4-(2-methoxyphenyl)piperazine. One area of interest is the development of more selective and potent analogs that can target specific receptor subtypes. Another area of interest is the investigation of its potential therapeutic applications in various neurological and psychiatric disorders. Additionally, the development of new synthetic routes and methods for the production of this compound could also be explored.
Scientific Research Applications
1-[2-(2-fluorophenoxy)butanoyl]-4-(2-methoxyphenyl)piperazine has been studied for its potential therapeutic applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. It has been shown to exhibit significant activity as a serotonin receptor agonist, particularly at the 5-HT1A receptor subtype. This makes it a potential candidate for the treatment of various neurological and psychiatric disorders such as anxiety, depression, and schizophrenia.
Properties
IUPAC Name |
2-(2-fluorophenoxy)-1-[4-(2-methoxyphenyl)piperazin-1-yl]butan-1-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25FN2O3/c1-3-18(27-19-10-6-4-8-16(19)22)21(25)24-14-12-23(13-15-24)17-9-5-7-11-20(17)26-2/h4-11,18H,3,12-15H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDGKANNGGDHHDK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)N1CCN(CC1)C2=CC=CC=C2OC)OC3=CC=CC=C3F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.